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Compound of Interest

(R)-3-Cbz-2-Oxo-imidazolidine-4-
Compound Name:
carboxylic acid

Cat. No. B1348698

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-3-((benzyloxy)carbonyl)-2-oxoimidazolidine-4-carboxylic acid, a chiral heterocyclic
compound, serves as a valuable building block in synthetic organic chemistry. Its rigidified
cyclic structure, derived from (R)-aspartic acid, makes it a significant precursor in the
stereoselective synthesis of complex molecules, including peptide mimetics and
pharmacologically active agents. This technical guide provides a comprehensive overview of its
chemical properties, a plausible synthetic pathway, and its potential applications in drug
discovery and development, based on available scientific literature.

Chemical and Physical Properties

(R)-3-((benzyloxy)carbonyl)-2-oxoimidazolidine-4-carboxylic acid, also known as (4R)-3-
(benzyloxycarbonyl)-2-oxo-imidazolidine-4-carboxylic acid, is a white to off-white solid. Its
fundamental properties are summarized in the table below.
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Property Value Reference

(4R)-3-[(benzyloxy)carbonyl]-2-

IUPAC Name oxoimidazolidine-4-carboxylic --INVALID-LINK--
acid

Molecular Formula C12H12N20s --INVALID-LINK--
Molecular Weight 264.24 g/mol --INVALID-LINK--

CAS Number 634614-25-8 --INVALID-LINK--

) General Chemical Supplier
Appearance Solid )
Information
Chirality (R)-enantiomer Inherent to IUPAC name

Synthesis

The synthesis of (R)-3-((benzyloxy)carbonyl)-2-oxoimidazolidine-4-carboxylic acid typically
proceeds from the corresponding N-protected amino acid, N-Cbz-(R)-aspartic acid. The key
transformation involves an intramolecular cyclization to form the 2-oxoimidazolidine ring
system. While a specific, detailed experimental protocol for this exact transformation is not
readily available in the public domain, a general and plausible synthetic workflow is outlined
below. This proposed pathway is based on established principles of organic chemistry for the
cyclization of N-acylated amino acids.

Proposed Synthetic Workflow

The synthesis can be conceptualized as a two-step process starting from (R)-aspartic acid.
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Step 1: N-Protection

(R)-Aspartic Acid (Benzyl Chloroformate (Cbz-Cl)) Base (e.g., NaHCOs)

Schotten-Baumann conditions
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>( \ ( Dehydrating Agent (e.g., DCC, Acz20) )

| Step 2: Intramolecular Cyclization
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((R)-S-((benzyloxy)carbonyl)-z-oxoimidazolidine-4-carboxylic acid)
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(Peptide Coupling / Derivatization)
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(Biologically Active Molecule / Peptide Mimetic)
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PDF]. Available at: [https://www.benchchem.com/product/b1348698#iupac-name-r-3-
benzyloxy-carbonyl-2-oxoimidazolidine-4-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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